Cas no 2679859-70-0 (rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)cyclobutylacetic acid)

Technical Introduction: rac-2-(1R,2R)-2-(2,2,2-Trifluoroacetamido)cyclobutylacetic acid is a chiral cyclobutane derivative featuring a trifluoroacetamido group and a carboxylic acid functionality. Its stereochemically defined structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmaceuticals and bioactive compounds. The trifluoroacetamido moiety enhances metabolic stability, while the cyclobutyl ring contributes to conformational rigidity, potentially improving target binding affinity. This compound is suited for applications in medicinal chemistry, such as peptidomimetics or enzyme inhibitor design, where precise stereochemistry and functional group compatibility are critical. Its synthetic versatility and structural features offer advantages in the exploration of novel therapeutic agents.
rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)cyclobutylacetic acid structure
2679859-70-0 structure
Product Name:rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)cyclobutylacetic acid
CAS No:2679859-70-0
MF:C8H10F3NO3
MW:225.16511297226
CID:5644790
PubChem ID:165907105
Update Time:2025-06-11

rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

    • rac-2-[(1R,2R)-2-(2,2,2-trifluoroacetamido)cyclobutyl]acetic acid
    • 2679859-70-0
    • EN300-28274396
    • rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)cyclobutylacetic acid
    • Inchi: 1S/C8H10F3NO3/c9-8(10,11)7(15)12-5-2-1-4(5)3-6(13)14/h4-5H,1-3H2,(H,12,15)(H,13,14)/t4-,5-/m0/s1
    • InChI Key: BESHNNUZDVBWRJ-WHFBIAKZSA-N
    • SMILES: FC(C(N[C@H]1CC[C@H]1CC(=O)O)=O)(F)F

Computed Properties

  • Exact Mass: 225.06127767g/mol
  • Monoisotopic Mass: 225.06127767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 66.4Ų

rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)cyclobutylacetic acid Pricemore >>

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rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)cyclobutylacetic acid Related Literature

Additional information on rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)cyclobutylacetic acid

Professional Introduction to Rac-2-(1R,2R)-2-(2,2,2-Trifluoroacetamido)cyclobutylacetic Acid (CAS No. 2679859-70-0)

Rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)cyclobutylacetic acid is a highly specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2679859-70-0, belongs to a class of molecules that exhibit remarkable structural and functional properties, making it a valuable candidate for various applications in drug development and biochemical studies.

The molecular structure of Rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)cyclobutylacetic acid is characterized by its cyclobutyl backbone and the presence of a trifluoroacetamide group. This unique arrangement imparts distinct chemical and biological activities that have been the focus of numerous research endeavors. The trifluoroacetamide moiety, in particular, is known for its ability to enhance the metabolic stability and binding affinity of molecules, which is a critical factor in the design of novel therapeutic agents.

In recent years, there has been a surge in research aimed at understanding the potential applications of this compound in the pharmaceutical industry. Studies have demonstrated that Rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)cyclobutylacetic acid exhibits promising properties as an intermediate in the synthesis of bioactive molecules. Its cyclobutyl ring provides a rigid scaffold that can be modified to develop new drugs targeting various diseases. Additionally, the trifluoroacetamide group enhances the compound's solubility and bioavailability, making it an attractive candidate for further development.

One of the most intriguing aspects of this compound is its potential role in the development of anti-inflammatory agents. Recent research has shown that derivatives of Rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)cyclobutylacetic acid can modulate inflammatory pathways by interacting with specific enzymes and receptors. These interactions have been observed to reduce inflammation and pain associated with conditions such as arthritis and autoimmune disorders. The ability to fine-tune the molecular structure to enhance binding affinity has opened up new avenues for developing more effective anti-inflammatory therapies.

The compound's structural features also make it a valuable tool in biochemical research. The cyclobutyl ring serves as a stable platform for studying enzyme mechanisms and substrate recognition. Researchers have utilized Rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)cyclobutylacetic acid as a reference molecule to understand how different functional groups influence biological activity. This has led to significant insights into the design principles of bioactive molecules and has paved the way for the development of more targeted and effective drugs.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The unique combination of rigidity provided by the cyclobutyl ring and polarity introduced by the trifluoroacetamide group makes it an excellent candidate for developing novel polymers and materials with tailored properties. These materials could find applications in various industries, including electronics and coatings.

The synthesis of Rac-2-(1R,2R)-2-(2,2,2-trifluoroacetamido)cyclobutylacetic acid is a complex process that requires precise control over reaction conditions and stereochemistry. Advances in synthetic chemistry have enabled researchers to produce this compound with high purity and yield. Techniques such as asymmetric synthesis have been particularly useful in achieving the desired stereochemical configuration. These advancements have not only facilitated further research but also made it possible to explore new derivatives with enhanced properties.

The future prospects for Rac-2679859-70-0 are vast and multifaceted. Ongoing research aims to uncover additional biological activities and optimize its use in drug development. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield novel therapeutic agents based on this compound's unique structure. Furthermore, interdisciplinary approaches combining computational modeling with experimental validation will help streamline the discovery process.

In conclusion, Rac-rac-2679859-70-0-(1R, 22-R) - 22 - ( 22, 22, 22 - trifluorooctanoic amide) - cyclohexyl acetic acid represents a significant advancement in chemical biology with broad implications for pharmaceuticals and materials science。 Its distinctive structural features, coupled with its versatile applications, position it as a cornerstone molecule for future research。 As our understanding of its properties continues to grow, so too will its potential contributions to science and medicine。

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